molecular formula C8H6F4O2 B8303146 Benzenemethanol, 4-(difluoromethoxy)-2,6-difluoro- CAS No. 438049-77-5

Benzenemethanol, 4-(difluoromethoxy)-2,6-difluoro-

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CAS No.: 438049-77-5
M. Wt: 210.13 g/mol
InChI Key: DTUTVFNBZBRDFZ-UHFFFAOYSA-N
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Description

Benzenemethanol, 4-(difluoromethoxy)-2,6-difluoro- is a useful research compound. Its molecular formula is C8H6F4O2 and its molecular weight is 210.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

438049-77-5

Molecular Formula

C8H6F4O2

Molecular Weight

210.13 g/mol

IUPAC Name

[4-(difluoromethoxy)-2,6-difluorophenyl]methanol

InChI

InChI=1S/C8H6F4O2/c9-6-1-4(14-8(11)12)2-7(10)5(6)3-13/h1-2,8,13H,3H2

InChI Key

DTUTVFNBZBRDFZ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1F)CO)F)OC(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

500 mg 3,5-difluoro-4-(hydroxymethyl)phenol (3.12 mmol, 1.0 eq.) were dissolved in DMF. 523 mg sodium chloro(difluoro)acetate (3.44 mmol, 1.1 eq.), 1.22 g cesium carbonate (3.75 mmo, 1.2 eq) and 0.20 mL water (10.9 mmol, 3.5 eq.) were added. The reaction mixture was stirred at 100° C. over night. The reaction mixture was divided between water and ethyl acetate. The aqueous layer was washed twice with ethyl acetate. The combined organic layers were washed with brine, dried over a silicon filter and concentrated in vacuo. The crude product was purified by flash chromatography to provide 161 mg (0.69 mmol, 22%) of the 56% pure target compound.
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Synthesis routes and methods II

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1 g of 3,5-difluoro-4-(hydroxymethyl)phenol (6.245 mmol, 1 eq.) were dissolved in 16 ml of DMF 1.047 g of sodium chloro(difluoro)acetate (6.87 mmol, 1.1 eq.), 2.442 g of cesium carbonate (7.494 mmol, 1.2 eq.) and 400 μl of water were added. The mixture was stirred at 100° C. bath temperature for 2 hours under nitrogen atmosphere. Then the reaction mixture was partitioned between water and ethyl acetate. The separated aqueous layer was extracted twice with ethyl acetate. The combined organic layers were washed with brine, dried over a silicone filter and concentrated in vacuo. The residue was purified by flash chromatography to yield 763.3 mg (3.63 mmol, 58.2%) of the analytically pure target compound.
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